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Compound of Interest

Compound Name: 2-Isopropylphenyl isothiocyanate

Cat. No.: B1583110 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Isopropylphenyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropylphenyl isothiocyanate (CAS No. 36176-31-5) is an aromatic isothiocyanate, a

class of compounds characterized by the -N=C=S functional group.[1] While valuable in

organic synthesis and as a building block in drug discovery, its handling demands a

comprehensive understanding of its chemical reactivity and toxicological profile. This guide

provides an in-depth analysis of the health and safety considerations for 2-isopropylphenyl
isothiocyanate, moving beyond procedural lists to explain the causality behind recommended

safety protocols. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining experimental integrity.

Chemical and Physical Properties
A foundational understanding of the physical properties of 2-isopropylphenyl isothiocyanate
is essential for its safe handling and storage.
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Property Value Source

Molecular Formula C₁₀H₁₁NS [1][2]

Molecular Weight 177.26 g/mol [2]

Appearance Colorless liquid [2][3]

Boiling Point 131 - 132 °C (at 10 mmHg) [2]

Hazard Identification and Toxicology
2-Isopropylphenyl isothiocyanate is classified as a hazardous substance, presenting multiple

routes of potential exposure and toxicity.[2][4] It is crucial to recognize that the toxicological

properties of this specific compound have not been fully investigated, necessitating a cautious

approach.[2]

GHS Classification & Associated Hazards:
Acute Toxicity (Oral, Dermal, Inhalation): Category 4 - Harmful if swallowed, in contact with

skin, or if inhaled.[2] Some data also suggests it may be Category 3 - Toxic if swallowed or in

contact with skin.[1]

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.[2] This

is a significant hazard, indicating the material can cause irreversible damage upon contact.

Serious Eye Damage/Irritation: It is a potent lachrymator, a substance that causes tearing.[3]

[4] Direct contact can lead to severe irritation or burns.[2]

Respiratory Irritation: Inhalation of vapors can cause irritation to the respiratory tract.[3][4]

The primary mechanism of toxicity for isothiocyanates involves their electrophilic nature. The

carbon atom of the -N=C=S group is highly susceptible to nucleophilic attack by biological

macromolecules like proteins and DNA. This reactivity can disrupt cellular function, leading to

the observed irritation, sensitization, and toxicity.

Engineering Controls: The First Line of Defense
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Before any personal protective equipment is considered, proper engineering controls must be

in place to minimize exposure.

Chemical Fume Hood: All work with 2-isopropylphenyl isothiocyanate must be conducted

in a certified chemical fume hood to control airborne concentrations.[3][5]

Ventilation: Use adequate general or local exhaust ventilation to keep airborne levels low.[3]

[5]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and in close proximity to the workstation.[3][6]
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Caption: Hierarchy of controls for chemical safety.
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent dermal and ocular exposure.

Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Standard safety glasses are

insufficient. Chemical safety

goggles that provide a full seal

are required. A face shield

should be worn over the

goggles when there is a risk of

splashing.[2][3]

Skin Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure. Nitrile gloves may

offer splash protection, but for

prolonged contact, heavier-

duty gloves like butyl rubber or

laminate gloves should be

considered. Always check the

manufacturer's glove

compatibility data.[2][7]

Body Laboratory Coat

A standard lab coat is required.

For larger quantities or tasks

with a higher risk of splashes,

a chemically resistant apron or

suit should be worn.[2][7]

Respiratory Respirator (as needed)

Use breathing protection with

high concentrations or if

engineering controls are

insufficient. A NIOSH-approved

respirator with an organic

vapor cartridge is appropriate.

[2][6]
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Handling and Storage Protocols
The reactivity of 2-isopropylphenyl isothiocyanate dictates stringent handling and storage

procedures.

Safe Handling Protocol:
Preparation: Before handling, ensure all engineering controls are functioning correctly and all

necessary PPE is donned.

Aliquotting: When transferring the liquid, use spark-proof tools and ground containers to

prevent static discharge.[6][8]

Avoidance: Do not allow the chemical to come into contact with incompatible materials.[2]

Avoid breathing vapors, mist, or gas.[3][4]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.[8][9]

Storage Requirements:
Container: Store in a tightly closed container.[3][5]

Atmosphere: This compound is moisture and air-sensitive.[2][4] Store under an inert gas

such as nitrogen.[2][5]

Temperature: Keep refrigerated (Store below 4°C/39°F).[3][6]

Location: Store in a dry, cool, and well-ventilated area designated as a corrosives area.[5]

Keep away from sources of ignition.[6][10]

The sensitivity to moisture is due to the high reactivity of the isothiocyanate group with water,

which can lead to its decomposition, forming an unstable carbamic acid that can further

decompose.

Stability and Reactivity
Understanding the chemical incompatibilities is crucial to prevent hazardous reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1583110?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/52810.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19448~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:46:48~~2-Isopropylphenyl%20isothiocyanate~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://nj.gov/health/eoh/rtkweb/documents/fs/1272.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://pim-resources.coleparmer.com/sds/08566.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19448~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:46:48~~2-Isopropylphenyl%20isothiocyanate~~
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/08566.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://pim-resources.coleparmer.com/sds/52810.pdf
https://pim-resources.coleparmer.com/sds/08566.pdf
https://pim-resources.coleparmer.com/sds/52810.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents, alcohols, amines, water/moisture, acids,

and strong bases.[2][11] The reaction with nucleophiles like alcohols and amines is the basis

for their synthetic utility but can be hazardous if uncontrolled.

Conditions to Avoid: Incompatible products, moisture, and excess heat.[2][12]

Hazardous Decomposition Products: Thermal decomposition can generate highly toxic

gases, including carbon oxides, nitrogen oxides, hydrogen cyanide, and sulfur oxides.[2]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.

First-Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2][3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

[3]

Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][10]

Accidental Release Measures:
Evacuate: Evacuate non-essential personnel from the area.[9]

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,

sand, or earth.[3][13] Do not use combustible materials like paper towels as the primary

absorbent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/70386.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Isopropylphenyl-isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1272.pdf
https://pim-resources.coleparmer.com/sds/07808.pdf
https://cameochemicals.noaa.gov/report?key=CH3947
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[13]

Decontamination: Wash the spill site after material pickup is complete.[2]
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Caption: Workflow for handling a chemical spill.
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Disposal Considerations
2-Isopropylphenyl isothiocyanate is classified as hazardous waste.[4]

Procedure: Dispose of this material in a manner consistent with federal, state, and local

regulations.[2] Do not empty into drains.[4]

Containers: Contaminated packaging should be treated as hazardous waste and disposed of

accordingly.[4]

Transport Information
For shipping purposes, 2-Isopropylphenyl isothiocyanate is regulated as a hazardous

material.

UN Number: UN2922[4] or UN2810[3]

Proper Shipping Name: CORROSIVE LIQUID, TOXIC, N.O.S. (2-Isopropylphenyl
isothiocyanate)[2][4] or TOXIC LIQUIDS, ORGANIC, N.O.S.[3]

Hazard Class: 8 (Corrosive) with a subsidiary hazard class of 6.1 (Toxic)[4] or solely 6.1[3]

Packing Group: III[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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